4-Hydrazinylpyridine hydrochloride
Overview
Description
4-Hydrazinylpyridine hydrochloride is a chemical compound with the molecular formula C5H8ClN3 . It is a derivative of hydrazonopyrrolidine and is used in preventing and/or treating disorders associated with Acinetobacter baumannii .
Synthesis Analysis
The synthesis of 4-Hydrazinylpyridine hydrochloride involves the reaction of 4-chloropyridine and hydrazine monohydrate in 1-propanol, which is then heated under reflux for 18 hours . The solution is cooled to 0° C., and the resulting crystals are collected by filtration. The crystals are washed with cold 1-propanol and air-dried to give the title compound .Molecular Structure Analysis
The molecular structure of 4-Hydrazinylpyridine hydrochloride is represented by the formula C5H8ClN3 . The exact structure can be found in databases like PubChem and ChemicalBook .Physical And Chemical Properties Analysis
4-Hydrazinylpyridine hydrochloride has a molecular weight of 145.59 g/mol . Its physical properties such as melting point, boiling point, and density are reported as 30 °C, 185-187 °C (Press: 18 Torr), and 1.222±0.06 g/cm3 (Predicted), respectively .Scientific Research Applications
Antimycobacterial Activity
Scientific Field
Medicinal Chemistry
Summary of Application
4-Hydrazinylpyridine is used in the synthesis of pyrimidinyl and pyrazinyl derivatives, which have been evaluated for their antimycobacterial activity against M. tuberculosis ATTC 27294 .
Methods of Application
The compounds were obtained by the reaction of 2-hydrazinylpyridine, 4-hydrazinylpyridine, or 2-hydrazinylpyrazine with appropriate aromatic or heteroaromatic aldehydes .
Results
The most active compound, a 2-hydroxyl-5-nitrophenyl-4-pyridinylhydrazone derivative, showed good bioavailability and nonmutagenic or tumorigenic profiles in preliminary in silico studies, and exceptional in vitro activity, being compared with the reference drug ethambutol .
Antimicrobial Activity
Scientific Field
Pharmaceutical Chemistry
Summary of Application
Substituted benzylidenehydrazinylpyridinium derivatives bearing benzyl, ethylphenyl, and propylphenyl groups on the pyridinium nitrogen were synthesized and screened for possible antibacterial and antifungal activities .
Methods of Application
In the first step, 4-chloropyridine was refluxed with hydrazine hydrate in 1-propanol to give 4-hydrazinylpyridine. This compound was then condensed with various substituted aromatic aldehydes in ethanol at room temperature to obtain the corresponding hydrazone derivatives .
Results
Antimicrobial test results indicated that compounds containing a 3-phenylpropyl chain displayed the highest antimicrobial activity against Staphylococcus aureus. The compound 3d was the most active in the series against all tested bacteria and fungi strains .
Safety And Hazards
4-Hydrazinylpyridine hydrochloride is harmful by inhalation, in contact with skin, and if swallowed . It may cause skin irritation, serious eye damage, and respiratory irritation . Therefore, it’s recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to wear protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
pyridin-4-ylhydrazine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3.ClH/c6-8-5-1-3-7-4-2-5;/h1-4H,6H2,(H,7,8);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMLHRYAPGSEXCA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1NN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydrazinylpyridine hydrochloride | |
CAS RN |
20815-52-5, 52834-40-9 | |
Record name | 20815-52-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=80301 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-hydrazinylpyridine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 52834-40-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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